2-Benzyloxy-5-bromopyridine
Cat. No. B1278972
CAS No.:
83664-33-9
M. Wt: 264.12 g/mol
InChI Key: LXKTVNFZAFTUNZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07153968B2
Procedure details
A mixture of 2,5-dibromopyridine (1.0 eq.), benzyl alcohol (1.3 eq.), KOH (2.4 eq.) and DB-18—C-6 (0.0 Seq.) in toluene (0.3M) was refluxed for 3 h, then stirred overnight at rt. The mixture was concentrated, poured in water and extracted with Tol (2×). The combined organic extracts were dried over MgSO4, filtered and concentrated. Recrystallization in Hex:Et2O afforded the title compound as a white solid.
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:7]=[CH:6][C:5]([Br:8])=[CH:4][N:3]=1.[CH2:9]([OH:16])[C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1.[OH-].[K+]>C1(C)C=CC=CC=1>[CH2:9]([O:16][C:2]1[CH:7]=[CH:6][C:5]([Br:8])=[CH:4][N:3]=1)[C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC1=NC=C(C=C1)Br
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[K+]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred overnight at rt
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was refluxed for 3 h
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Duration
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3 h
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The mixture was concentrated
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ADDITION
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Type
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ADDITION
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Details
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poured in water
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with Tol (2×)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic extracts were dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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Recrystallization in Hex
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)OC1=NC=C(C=C1)Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
